Benzoic acid, 4-(10,10-dioxido-9-oxo-9H-thioxanthen-3-yl)-

• CAS No.: 890045-48-4
• Molecular Formula: C20H12O5S
• Molecular Weight: 364.4 g/mol
• IUPAC Name: 4-(9,10,10-trioxothioxanthen-3-yl)benzoic acid
• InChI: InChI=1S/C20H12O5S/c21-19-15-3-1-2-4-17(15)26(24,25)18-11-14(9-10-16(18)19)12-5-7-13(8-6-12)20(22)23/h1-11H,(H,22,23)
• InChI Key: PCYAWODOQPYQOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(S2(=O)=O)C=C(C=C3)C4=CC=C(C=C4)C(=O)O

Description

Benzoic acid, 4-(10,10-dioxido-9-oxo-9H-thioxanthen-3-yl)- is a complex organic compound that contains a benzoic acid moiety linked to a thioxanthene derivative

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of benzoic acid, 4-(10,10-dioxido-9-oxo-9H-thioxanthen-3-yl)- typically involves multi-step organic reactionsThe reaction conditions often require the use of strong oxidizing agents such as hydrogen peroxide or potassium permanganate under controlled temperatures and pH levels .

Industrial Production Methods

Industrial production of this compound may involve large-scale oxidation processes using continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

Benzoic acid, 4-(10,10-dioxido-9-oxo-9H-thioxanthen-3-yl)- undergoes various chemical reactions, including:

Oxidation: The compound can be further oxidized to introduce additional functional groups.

Reduction: Reduction reactions can modify the oxidation state of the sulfur atom.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic rings.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halogens, alkylating agents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the aromatic rings.

Scientific Research Applications

Benzoic acid, 4-(10,10-dioxido-9-oxo-9H-thioxanthen-3-yl)- has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of advanced materials and chemical processes

Mechanism of Action

The mechanism of action of benzoic acid, 4-(10,10-dioxido-9-oxo-9H-thioxanthen-3-yl)- involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to enzymes and receptors, modulating their activity. This can lead to various biological effects, such as inhibition of microbial growth or induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Similar Compounds

Benzoic acid derivatives: Compounds like 4-hydroxybenzoic acid and 4-aminobenzoic acid share structural similarities.

Thioxanthene derivatives: Compounds such as thioxanthone and its derivatives.

Uniqueness

What sets benzoic acid, 4-(10,10-dioxido-9-oxo-9H-thioxanthen-3-yl)- apart is its combination of a benzoic acid moiety with a thioxanthene derivative, which imparts unique chemical and biological properties. This dual functionality makes it a valuable compound for various applications in research and industry .